2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine
Description
2-Chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine (CAS: 1000335-21-6) is a pyrimidine derivative with a molecular formula of C₁₀H₁₄ClN₅ and a molecular weight of 247.71 g/mol. Its structure features:
- A chlorine atom at position 2 of the pyrimidine ring.
- A methyl group at position 6.
- A piperidin-4-ylamine substituent at position 4.
Pyrimidine derivatives are widely studied for their biological activities, including kinase inhibition and antimicrobial properties . The piperidine moiety enhances solubility and enables hydrogen bonding, which is critical for receptor interactions in drug design .
Properties
Molecular Formula |
C10H15ClN4 |
|---|---|
Molecular Weight |
226.70 g/mol |
IUPAC Name |
2-chloro-6-methyl-N-piperidin-4-ylpyrimidin-4-amine |
InChI |
InChI=1S/C10H15ClN4/c1-7-6-9(15-10(11)13-7)14-8-2-4-12-5-3-8/h6,8,12H,2-5H2,1H3,(H,13,14,15) |
InChI Key |
FSEAYDBXKGEISP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)Cl)NC2CCNCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine typically involves the reaction of 2,4-dichloro-6-methylpyrimidine with piperidine. The reaction is carried out in the presence of a suitable solvent, such as dioxane, under reflux conditions. The reaction proceeds through nucleophilic substitution, where the piperidine displaces the chlorine atom at the 4-position of the pyrimidine ring .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine undergoes various chemical reactions, including:
Nucleophilic Substitution: The chloro group at the 2-position can be substituted by other nucleophiles.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.
Condensation Reactions: It can participate in condensation reactions with other compounds to form more complex structures.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidines, while oxidation and reduction can lead to the formation of different functionalized derivatives.
Scientific Research Applications
2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine has several scientific research applications:
Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting protein kinases and other enzymes.
Biological Research: The compound is studied for its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.
Chemical Biology: It serves as a probe in chemical biology studies to investigate cellular pathways and molecular interactions.
Industrial Applications: The compound is used in the development of agrochemicals and other industrial products.
Mechanism of Action
The mechanism of action of 2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine involves its interaction with specific molecular targets, such as protein kinases. The compound binds to the active site of the enzyme, inhibiting its activity and thereby affecting downstream signaling pathways. This inhibition can lead to various biological effects, including the suppression of cell proliferation and induction of apoptosis in cancer cells .
Comparison with Similar Compounds
Structural and Substituent Variations
The following table summarizes key structural differences between the target compound and its analogues:
Physicochemical Properties
- Solubility : The piperidine group in the target compound improves water solubility compared to analogues with aromatic substituents (e.g., phenethyl in ). The dihydrochloride salt in further enhances solubility.
- Stability: Chlorine at position 2 (target compound) provides electronic withdrawal, stabilizing the pyrimidine ring against nucleophilic attack .
- Synthetic Feasibility : Introducing substituents at position 4 is challenging due to steric hindrance. The target compound’s piperidinyl group requires precise amination conditions, while pyrazole derivatives () are synthesized via cyclocondensation .
Biological Activity
2-Chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine, a pyrimidine derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This compound is structurally characterized by a piperidine moiety attached to a chlorinated pyrimidine ring, which may contribute to its pharmacological properties.
- Molecular Formula : C10H16ClN4
- Molecular Weight : 263.16 g/mol
- CAS Number : 1420955-31-2
Anticancer Activity
Recent studies have indicated that compounds with similar structures to 2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine exhibit significant anticancer properties. For instance, pyrimidine derivatives have been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. Inhibition of CDK activity can lead to reduced proliferation of cancer cells, making these compounds potential candidates for cancer therapeutics .
Antimicrobial Properties
Research has demonstrated that pyrimidine derivatives can possess antimicrobial activities. Specific derivatives have been tested against various strains of bacteria, showing minimum inhibitory concentrations (MICs) as low as 0.25–1 μg/mL against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis . This suggests that 2-chloro-6-methyl-N-(piperidin-4-yl)pyrimidin-4-amine may also exhibit similar antimicrobial effects.
Pharmacokinetics and Toxicity
Pharmacokinetic studies reveal that related compounds have favorable profiles, including oral bioavailability and clearance rates. For example, one derivative showed a clearance rate of 82.7 mL/h/kg and an oral bioavailability of 31.8% following administration . Additionally, toxicity studies in animal models indicate that certain derivatives do not exhibit acute toxicity at high doses (up to 2000 mg/kg) .
Case Study 1: Anticancer Efficacy
A study focusing on pyrimidine-based compounds demonstrated that certain derivatives significantly inhibited EGFR phosphorylation and induced apoptosis in resistant cancer cell lines. The findings suggest that these compounds could serve as effective treatments for cancers with resistant phenotypes .
Case Study 2: Antimicrobial Testing
In another study, a series of pyrimidine derivatives were synthesized and evaluated for their antibacterial activity. The results indicated that some compounds exhibited potent activity against multiple bacterial strains, supporting the potential use of these derivatives in treating bacterial infections .
Summary Table of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
